Cas no 900015-70-5 (2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone)

• Product Name: 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone
• CAS No: 900015-70-5
• MF: C₁₄H₉F₃N₄O₂
• MW: 322.242072820663
• CID: 6782803
• PubChem ID: 135737078
• Update Time: 2025-06-23

2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
• 2-[5-oxo-3-(trifluoromethyl)-2H-pyrazol-1-yl]-6-phenyl-3H-pyrimidin-4-one
• 2-[3-oxo-5-(trifluoromethyl)-1H-pyrazol-2-yl]-4-phenyl-1H-pyrimidin-6-one
• AKOS005106600
• 900015-70-5
• 9W-0308
• 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone
• MCULE-5432494249

• Inchi： 1S/C14H9F3N4O2/c15-14(16,17)10-7-12(23)21(20-10)13-18-9(6-11(22)19-13)8-4-2-1-3-5-8/h1-7,20H,(H,18,19,22)
• InChI Key： MCVHLQMDTMEGGN-UHFFFAOYSA-N
• SMILES： FC(C1=CC(N(C2=NC(=CC(N2)=O)C2C=CC=CC=2)N1)=O)(F)F

Computed Properties

• Exact Mass: 322.06776003g/mol
• Monoisotopic Mass: 322.06776003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone

2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone (CAS No. 900015-70-5): A Comprehensive Overview

2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone (CAS No. 900015-70-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrimidinones, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The core structure of 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone consists of a pyrimidinone ring fused with a pyrazole moiety. The presence of the trifluoromethyl group and the phenyl substituent further enhances its pharmacological profile by modulating its interactions with biological targets. Recent studies have highlighted the importance of these structural elements in conferring specific biological activities and improving the compound's pharmacokinetic properties.

In the context of drug discovery, 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone has been extensively investigated for its potential as a lead compound in the development of novel therapeutics. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory disorders. These findings suggest that it could be a promising candidate for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone has also shown significant anti-cancer activity. Preclinical studies have reported that it exhibits potent cytotoxic effects against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation through the modulation of key signaling pathways such as PI3K/Akt and MAPK.

The pharmacokinetic profile of 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone has been another focus of recent research. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity in animal models suggests that it may have a favorable safety profile, which is crucial for its clinical translation.

In terms of clinical development, several phase I and II trials are currently underway to evaluate the safety and efficacy of 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydro-1H-pyrazol-1-yl]-6-phenyl-4(3H)-pyrimidinone in various indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. However, further research is needed to fully elucidate its clinical potential and to optimize its use in patient care.

The synthesis of 2-[5-oxo-3-(trifluoromethyl)-2,5-dihydrorong>Hrong>-pyrazol-rong>rong>r>H-H-H-rng>-pyrimidinone involves a multi-step process that typically begins with the formation of the pyrazole ring followed by its coupling with the pyrimidinone scaffold. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield and purity. Recent advances in catalytic methods have further improved the efficiency and scalability of these syntheses, making it more feasible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, 2-[5-oxo-3-(trifluoromethyl)-2,H-trogng>H-trogng>dihydroH-H-H-trogng>-pyrazol-trogng>-pyrimidinonetrogng>trogng>trogng>trogng>trogng>trog ng>(CAS No. 900015-70< st rog ng>-5)) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for various inflammatory and cancer-related conditions. Ongoing research efforts are expected to provide deeper insights into its mechanisms of action and to pave the way for its eventual clinical application.